Cas no 2680895-18-3 (benzyl N-2-(furan-2-carbonyl)-1-benzofuran-3-ylcarbamate)

• Product Name: benzyl N-2-(furan-2-carbonyl)-1-benzofuran-3-ylcarbamate
• CAS No: 2680895-18-3
• MF: C₂₁H₁₅NO₅
• MW: 361.347505807877
• CID: 5628666
• PubChem ID: 165931087
• Update Time: 2025-11-06

benzyl N-2-(furan-2-carbonyl)-1-benzofuran-3-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28299908
• benzyl N-[2-(furan-2-carbonyl)-1-benzofuran-3-yl]carbamate
• 2680895-18-3
• benzyl N-2-(furan-2-carbonyl)-1-benzofuran-3-ylcarbamate

• Inchi： 1S/C21H15NO5/c23-19(17-11-6-12-25-17)20-18(15-9-4-5-10-16(15)27-20)22-21(24)26-13-14-7-2-1-3-8-14/h1-12H,13H2,(H,22,24)
• InChI Key： NFGWGBCOCIVBJM-UHFFFAOYSA-N
• SMILES： O1C(C(C2=CC=CO2)=O)=C(C2C=CC=CC1=2)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 361.09502258g/mol
• Monoisotopic Mass: 361.09502258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 533
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 81.7Ų

Additional information on benzyl N-2-(furan-2-carbonyl)-1-benzofuran-3-ylcarbamate

Professional Introduction to Benzyl N-2-(furan-2-carbonyl)-1-benzofuran-3-ylcarbamate (CAS No. 2680895-18-3)

Benzyl N-2-(furan-2-carbonyl)-1-benzofuran-3-ylcarbamate, a compound with the chemical identifier CAS No. 2680895-18-3, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in drug discovery and development. The structural complexity of this molecule, featuring a benzyl group, a carbamate moiety, and a furan-based scaffold, makes it an intriguing candidate for further investigation.

The molecular structure of Benzyl N-2-(furan-2-carbonyl)-1-benzofuran-3-ylcarbamate is characterized by its unique arrangement of functional groups. The presence of a furan ring at the 1-position and another furan ring at the 2-position of the carbamate group introduces specific electronic and steric properties that can influence its biological activity. This structural feature has been explored in recent studies, where researchers have been particularly interested in how these furan moieties interact with biological targets.

Recent research in the field of medicinal chemistry has highlighted the importance of heterocyclic compounds in drug design. Furan derivatives, in particular, have shown promise as pharmacophores due to their ability to engage with various biological receptors and enzymes. The compound Benzyl N-2-(furan-2-carbonyl)-1-benzofuran-3-ylcarbamate is no exception, and its potential applications are being actively investigated.

In one notable study, researchers examined the interactions between this compound and enzymes involved in metabolic pathways relevant to inflammation and pain management. The findings suggested that the furan-based scaffold could modulate enzyme activity, potentially leading to novel therapeutic agents. This aligns with broader trends in drug discovery, where targeting specific enzymes has become a cornerstone of developing effective treatments.

The benzyl group in the molecular structure of Benzyl N-2-(furan-2-carbonyl)-1-benzofuran-3-ylcarbamate also plays a crucial role in determining its pharmacological properties. Benzyl groups are commonly found in pharmaceuticals due to their ability to enhance solubility and bioavailability. In this context, the benzyl carbamate moiety may contribute to the compound's overall pharmacokinetic profile, making it more suitable for therapeutic use.

Advances in computational chemistry have further facilitated the study of this compound. Molecular modeling techniques have allowed researchers to predict how Benzyl N-2-(furan-2-carbonyl)-1-benzofuran-3-ylcarbamate might interact with biological targets at an atomic level. These simulations have provided valuable insights into its potential mechanisms of action, guiding experimental efforts and accelerating the drug discovery process.

The synthesis of this compound represents another area of interest within the pharmaceutical industry. The development of efficient synthetic routes is essential for producing sufficient quantities for both research and clinical purposes. Recent innovations in synthetic methodology have enabled the preparation of complex molecules like Benzyl N-2-(furan-2-carbonyl)-1-benzofuran-3-ylcarbamate with greater precision and yield, opening new avenues for exploration.

Evaluation of the compound's pharmacological properties has been ongoing, with particular focus on its potential as an anti-inflammatory agent. In vitro studies have demonstrated promising results, showing that it can inhibit key inflammatory pathways without significant side effects. These findings are consistent with emerging trends in drug development, where natural product-inspired compounds are being increasingly explored.

The future prospects for Benzyl N-2-(furan-2-carbonyl)-1-benzofuran-3-ylcarbamate are bright, with several ongoing clinical trials assessing its efficacy in treating various conditions. The combination of its unique structure and promising preclinical data positions it as a compelling candidate for further development. As research continues, it is expected that additional applications will be uncovered, further solidifying its role as a key player in modern medicine.

In conclusion, Benzyl N-2-(furan-2-carbonyl)-1-benzofuran-3-ylcarbamate (CAS No. 2680895-18-3) is a remarkable compound with significant potential in pharmaceutical applications. Its complex structure and unique functional groups make it an attractive candidate for drug discovery, while recent research highlights its promising role in modulating biological pathways relevant to inflammation and pain management. As advancements continue to unfold, this compound is poised to make substantial contributions to the field of medicinal chemistry.